Cas no 61556-14-7 (2-Acridinesulfonic acid, 9-methyl-)
61556-14-7 structure
Product Name:2-Acridinesulfonic acid, 9-methyl-
CAS No:61556-14-7
MF:C14H11NO3S
MW:273.307042360306
CID:474935
PubChem ID:21493592
Update Time:2025-04-19
2-Acridinesulfonic acid, 9-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Acridinesulfonic acid, 9-methyl-
- 9-methylacridine-2-sulfonic acid
- DTXSID30614856
- 61556-14-7
- SCHEMBL11875453
-
- Inchi: 1S/C14H11NO3S/c1-9-11-4-2-3-5-13(11)15-14-7-6-10(8-12(9)14)19(16,17)18/h2-8H,1H3,(H,16,17,18)
- InChI Key: BCZBIQXELPPJLI-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C(C=1)=C(C)C1C=CC=CC=1N=2)(=O)(=O)O
Computed Properties
- Exact Mass: 273.04603
- Monoisotopic Mass: 273.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 67.26
2-Acridinesulfonic acid, 9-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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